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Compound of Interest

Compound Name:
Cyclopropyltriphenylphosphonium

bromide

Cat. No.: B044507 Get Quote

In-Depth Technical Guide:
Cyclopropyltriphenylphosphonium Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on cyclopropyltriphenylphosphonium bromide, a

key reagent in organic synthesis. The information is presented to be readily accessible for

researchers and professionals in drug development and related scientific fields.

Physicochemical Properties
Cyclopropyltriphenylphosphonium bromide is a solid organic salt. A summary of its key

quantitative data is provided in the table below for easy reference and comparison.

Property Value Citations

Molecular Formula C₂₁H₂₀BrP [1]

Linear Formula C₃H₅P(C₆H₅)₃Br

Molecular Weight 383.26 g/mol [1]

CAS Number 14114-05-7 [1]

Melting Point 178-181 °C
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Experimental Considerations
Due to the scope of this guide, detailed experimental protocols are not included. However, it is

important to note that cyclopropyltriphenylphosphonium bromide is commonly used in

Wittig reactions to introduce a cyclopropylidene moiety. Researchers utilizing this reagent

should refer to established synthetic organic chemistry protocols for specific experimental

conditions and safety precautions.

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the different identifiers for

cyclopropyltriphenylphosphonium bromide, providing a clear visual representation of how

the compound is cataloged and referenced in chemical databases.

Cyclopropyltriphenylphosphonium Bromide Identifiers

Chemical Name

Chemical Formulas

Physical Property

Cyclopropyltriphenylphosphonium bromide

Molecular Formula
C21H20BrP

Linear Formula
C3H5P(C6H5)3Br

Molecular Weight
383.26 g/mol

calculates to calculates to

Click to download full resolution via product page

Caption: Relationship between chemical name, formulas, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CYCLOPROPYLTRIPHENYLPHOSPHONIUM BROMIDE | 14114-05-7
[amp.chemicalbook.com]

To cite this document: BenchChem. [Cyclopropyltriphenylphosphonium bromide molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044507#cyclopropyltriphenylphosphonium-bromide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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